![molecular formula C9H10ClNS2 B2777069 methyl N-[(4-chlorophenyl)methyl]carbamodithioate CAS No. 19457-09-1](/img/structure/B2777069.png)
methyl N-[(4-chlorophenyl)methyl]carbamodithioate
Overview
Description
Scientific Research Applications
Antimicrobial and Penicillin-Binding Protein Inhibition
A study by Murugavel et al. (2016) synthesized a compound structurally similar to the one you're interested in, focusing on its potential as an antimicrobial agent and its ability to inhibit penicillin-binding protein. The compound showed good to moderate activity against bacterial and fungal pathogens, suggesting its utility in developing new antimicrobial agents (Murugavel, Velan, Kannan, & Bakthadoss, 2016).
Paramagnetic Glassy Molecular Materials
Research by Castellanos et al. (2008) involved the synthesis of novel radical compounds with potential applications in paramagnetic materials. These materials exhibit unique properties, such as luminescence and electrochemical amphotericity, useful in various scientific and industrial applications (Castellanos, Velasco, López-Calahorra, Brillas, & Juliá, 2008).
Nanoparticle Carriers in Agriculture
Campos et al. (2015) explored the use of solid lipid nanoparticles and polymeric nanocapsules as carriers for the sustained release of carbendazim and tebuconazole, two fungicides used in agriculture. The study highlighted the benefits of using such nanoparticle systems, including improved release profiles and reduced environmental toxicity (Campos, Oliveira, da Silva, Pascoli, Pasquôto, Lima, Abhilash, & Fraceto, 2015).
Anticancer Agents
Gomha, Salah, and Abdelhamid (2014) synthesized novel thiadiazoles and thiazoles incorporating a pyrazole moiety, demonstrating significant anticancer activity against breast carcinoma cell lines. This research contributes to the development of new anticancer agents with potential clinical applications (Gomha, Salah, & Abdelhamid, 2014).
Catalytic Reactions
Gui et al. (2021) investigated the catalytic ortho-methylation of 4-chlorophenol using Mn2O3 catalysts with different morphologies. The study provides insights into the mechanisms of catalytic reactions and their applications in chemical synthesis and environmental remediation (Gui, Zhang, Zhu, Zhang, Liu, Zhang, & Wang, 2021).
Safety and Hazards
properties
IUPAC Name |
methyl N-[(4-chlorophenyl)methyl]carbamodithioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNS2/c1-13-9(12)11-6-7-2-4-8(10)5-3-7/h2-5H,6H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIMPKEZVOAQSOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC(=S)NCC1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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